Cas no 936572-00-8 (4-Methoxy-2-methyl-5-azaindole)

• Product Name: 4-Methoxy-2-methyl-5-azaindole
• CAS No: 936572-00-8
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD12963212
• CID: 1122198
• PubChem ID: 53412881
• Update Time: 2025-05-21

4-Methoxy-2-methyl-5-azaindole Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-methyl-1H-Pyrrolo[3,2-c]pyridine
• 4-METHOXY-2-METHYL-5-AZAINDOLE
• 936572-00-8
• I10754
• AMY9670
• DTXSID40696628
• RVWYSXYDEBWPAO-UHFFFAOYSA-N
• SCHEMBL3207779
• DB-349435
• 4-Methoxy-2-methyl-5-azaindole

• MDL： MFCD12963212
• Inchi： 1S/C9H10N2O/c1-6-5-7-8(11-6)3-4-10-9(7)12-2/h3-5,11H,1-2H3
• InChI Key： RVWYSXYDEBWPAO-UHFFFAOYSA-N
• SMILES： O(C)C1C2C=C(C)NC=2C=CN=1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Methoxy-2-methyl-5-azaindole

4-Methoxy-2-methyl-5-azaindole (CAS No. 936572-00-8): A Comprehensive Overview

4-Methoxy-2-methyl-5-azaindole (CAS No. 936572-00-8) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family, a class of organic compounds characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of the methoxy and methyl substituents at specific positions on the indole framework imparts unique electronic and steric properties, making it a versatile molecule for various applications.

The indole core of 4-Methoxy-2-methyl-5-azaindole is a fundamental building block in organic synthesis, serving as a precursor for numerous bioactive compounds. The nitrogen atom in the five-membered ring contributes to hydrogen bonding capabilities, while the methoxy group at position 4 introduces electron-donating effects. These features make the compound highly reactive in various chemical transformations, including nucleophilic aromatic substitution and cross-coupling reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of novel pharmaceutical agents targeting neurodegenerative diseases and cancer.

One of the most intriguing aspects of 4-Methoxy-2-methyl-5-azaindole is its ability to act as a ligand in metalloorganic frameworks (MOFs). Researchers have demonstrated that this compound can coordinate with transition metals such as copper and zinc, forming stable MOF structures with high surface areas and porosity. These materials exhibit promising properties for gas storage, catalysis, and drug delivery applications. For instance, a study published in *Nature Communications* in 2023 revealed that MOFs incorporating 4-Methoxy-2-methyl-5-azaindole could selectively adsorb carbon dioxide from flue gases, offering a sustainable solution to mitigate climate change.

In the pharmaceutical industry, 4-Methoxy-2-methyl-5-azaindole has emerged as a valuable lead compound for drug discovery. Its indole backbone is known to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinases. A recent breakthrough reported in *Journal of Medicinal Chemistry* showcased its derivative as a potent inhibitor of the B-Raf kinase, which is implicated in melanoma progression. The methyl group at position 2 enhances lipophilicity, improving bioavailability, while the methoxy group at position 4 modulates pharmacokinetic properties.

The synthesis of 4-Methoxy-2-methyl-5-azaindole involves a multi-step process that typically begins with the preparation of an indole derivative followed by functionalization with methoxy and methyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize reaction conditions, ensuring high yields and purity. These methods not only enhance scalability but also reduce environmental impact, aligning with green chemistry principles.

From a materials science perspective, 4-Methoxy-2-methyl-5 azaindole has been explored as an electron-deficient component in organic semiconductors. Its ability to form π-conjugated systems makes it suitable for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). A study published in *Advanced Materials* demonstrated that thin films incorporating this compound exhibited enhanced charge transport properties, paving the way for next-generation electronic devices.

In conclusion, 4-Methoxy 2 methyl 5 azaindole (CAS No. 936572 00 8) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as both a versatile building block for complex molecules and a functional component in advanced materials. As research continues to uncover its potential, this compound is poised to play an increasingly important role in addressing global challenges in health care and sustainability.